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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B8820688

Abstract

Nicotinamide Riboside (NR) is a pyridine-nucleoside form of vitamin B3 that functions as a
precursor to nicotinamide adenine dinucleotide (NAD+).[1] Nicotinamide Riboside Malate
(NRM) is a salt of NR that is reported to enhance oxidative metabolism, protect against
metabolic abnormalities induced by high-fat diets, and reduce cognitive decline in models of
Alzheimer's disease.[2][3] Proper dissolution and preparation of NRM are critical for ensuring
accurate and reproducible results in both in vitro and in vivo experiments. This document
provides detailed protocols for dissolving NRM, information on its solubility and stability, and an
overview of its primary signaling pathway.

Solubility Properties

Nicotinamide Riboside Malate is generally soluble in aqueous solutions and organic solvents
like DMSO. While exact solubility values can vary by manufacturer and purity, the following
table summarizes solubility data and common solvents used for related compounds like
Nicotinamide Riboside Chloride, which can serve as a guide.
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Solvent Reported Solubility/Usage  Source

Soluble. Used for direct
dissolution for in vitro and oral
Water / Aqueous Buffers (e.g., in vivo administration. For
PBS) Nicotinamide Riboside
Chloride, solubility in PBS (pH
7.2) is approx. 10 mg/mL.

[41(5]

Soluble. Used to create high-
concentration stock solutions.

DMSO (Dimethyl Sulfoxide) For Nicotinamide Riboside [5]
Chloride, solubility is approx.
30 mg/mL.

Soluble. Can be used as a

solvent, though less common
Ethanol for cell culture applications. [4]

Nicotinamide has a solubility of

approx. 2.5 mg/mL in ethanol.

0.5% CMC Na Used as a suspension vehicle

[2]

(Carboxymethylcellulose) for oral administration (in vivo).

Used as a vehicle for injection
(e.g., IP, SC) for in vivo [2]

studies.

Corn Qil (with DMSO co-

solvent)

Signaling Pathway and Mechanism of Action

Nicotinamide Riboside Malate acts as a potent precursor to NAD+, a critical coenzyme in
cellular metabolism and signaling.[6] Upon entering the cell, NR is phosphorylated by
Nicotinamide Riboside Kinases (NRK1/2) to form nicotinamide mononucleotide (NMN).[7] NMN
is then adenylated by NMN adenylyltransferases (NMNATS) to synthesize NAD+.[1] The
subsequent increase in the cellular NAD+ pool enhances the activity of NAD+-dependent
enzymes, most notably the sirtuins (e.g., SIRT1 and SIRT3).[3][8] These sirtuins play key roles
in regulating mitochondrial function, gene expression, DNA repair, and cellular stress
responses.[6]
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Figure 1. Simplified signaling pathway of Nicotinamide Riboside.

Experimental Protocols
General Workflow for Solution Preparation

The following diagram outlines the general workflow for preparing NRM solutions for

experimental use.
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Figure 2. General workflow for preparing NRM solutions.
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Protocol for In Vitro (Cell Culture) Experiments

This protocol is designed for preparing a sterile stock solution in DMSO and a final working
solution in cell culture media. In vitro studies have used NRM at concentrations ranging from 1-
1000 uM.[2][8]

Materials:

Nicotinamide Riboside Malate (NRM) powder

Dimethyl Sulfoxide (DMSO), sterile

Sterile cell culture medium

Sterile microcentrifuge tubes

0.22 um syringe filter

Procedure for 100 mM DMSO Stock Solution:

Aseptically weigh the required amount of NRM powder. (Molecular Weight should be
confirmed from the supplier).

e Under a sterile hood, dissolve the NRM powder in sterile DMSO to achieve a final
concentration of 100 mM.

» Vortex gently until the powder is completely dissolved.

o (Optional but recommended) Sterilize the stock solution by passing it through a 0.22 um
syringe filter into a new sterile tube.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C. The stock solution is stable for up to 6 months when stored
properly.[3]

Procedure for Working Solution (e.g., 100 uM):
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e Thaw a single aliquot of the 200 mM NRM stock solution.

 Dilute the stock solution 1:1000 in pre-warmed sterile cell culture medium to obtain the final
working concentration of 100 pM.

o Example: Add 1 pL of 100 mM stock solution to 1 mL of cell culture medium.
e Mix thoroughly by gentle inversion before adding to the cell cultures.

» Note: The final concentration of DMSO in the culture medium should be kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity.

Protocol for In Vivo (Animal) Experiments

This protocol provides examples for preparing NRM for oral gavage or injection. Dosing for in
vivo studies has been reported around 400 mg/kg/day via oral administration.[2][3]

4.3.1 Oral Formulation (Suspension)

Materials:

e Nicotinamide Riboside Malate (NRM) powder

o Carboxymethylcellulose sodium (CMC-Na)

 Sterile distilled water (ddH20)

Procedure for 25 mg/mL Suspension in 0.5% CMC-Na:

e Prepare a 0.5% (w/v) CMC-Na solution by dissolving 0.5 g of CMC-Na in 100 mL of ddHz0.
Stir until a clear, viscous solution is formed.

e Weigh the required amount of NRM powder.

e Gradually add the NRM powder to the 0.5% CMC-Na solution while stirring or vortexing to
create a homogenous suspension. For example, to prepare 10 mL of a 25 mg/mL
suspension, add 250 mg of NRM to 10 mL of the vehicle.[2]
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» Ensure the suspension is well-mixed immediately before each administration to ensure
uniform dosing.

4.3.2 Injectable Formulation (Co-Solvent System)

For compounds with limited agueous solubility, a co-solvent system may be necessary for
injectable routes (e.g., intraperitoneal, subcutaneous).

Materials:

» Nicotinamide Riboside Malate (NRM) powder

e DMSO

e Corn oil

Procedure for 2.5 mg/mL Formulation (10% DMSO in Corn Oil):

Prepare a high-concentration stock solution of NRM in DMSO (e.g., 25 mg/mL).

To prepare the final formulation, dilute the DMSO stock solution 1:10 in corn oil.[2]

o Example: For 1 mL of final solution, add 100 pL of the 25 mg/mL DMSO stock to 900 pL of
corn oil.

Mix thoroughly to obtain a clear solution or a uniform suspension.

This formulation is ready for administration to animals.[2]

Stability and Storage
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Solvent/Vehicl  Storage

Form Stability Source
e Temperature

Powder N/A (Solid) -20°C > 3 years [8]
Stock Solution DMSO -80°C ~1 year [8]
Stock Solution DMSO -20°C ~1 month [3]

Not
Agueous

) Water / PBS 4°C recommended [41[5]

Solution

for > 1 day

Key Recommendations:

» Nicotinamide riboside and its salts are susceptible to hydrolysis in aqueous solutions.[9]
Therefore, aqueous preparations should be made fresh daily.

e For long-term storage, NRM should be kept as a powder at -20°C or as a stock solution in an
anhydrous solvent like DMSO at -80°C.

e Avoid multiple freeze-thaw cycles of stock solutions by preparing single-use aliquots.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Dissolving
Nicotinamide Riboside Malate for Experimental Use]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8820688#protocol-for-dissolving-
nicotinamide-riboside-malate-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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